Cas no 1806895-24-8 (2-Amino-5-bromo-3-(difluoromethyl)-6-fluoropyridine)

• Product Name: 2-Amino-5-bromo-3-(difluoromethyl)-6-fluoropyridine
• CAS No: 1806895-24-8
• MF: C₆H₄BrF₃N₂
• MW: 241.008570671082
• CID: 4811278
• Update Time: 2025-06-14

2-Amino-5-bromo-3-(difluoromethyl)-6-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-bromo-3-(difluoromethyl)-6-fluoropyridine

• Inchi： 1S/C6H4BrF3N2/c7-3-1-2(4(8)9)6(11)12-5(3)10/h1,4H,(H2,11,12)
• InChI Key： KQHJEJRIGOMMOG-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(C(F)F)=C1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-5-bromo-3-(difluoromethyl)-6-fluoropyridine

Comprehensive Overview of 2-Amino-5-bromo-3-(difluoromethyl)-6-fluoropyridine (CAS No. 1806895-24-8)

2-Amino-5-bromo-3-(difluoromethyl)-6-fluoropyridine (CAS No. 1806895-24-8) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique molecular structure, featuring amino, bromo, difluoromethyl, and fluoro functional groups. These moieties contribute to its reactivity and potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially those targeting kinase inhibitors and antimicrobial agents.

The compound's CAS number 1806895-24-8 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its molecular formula and weight are often queried in academic and industrial settings, reflecting its relevance in high-throughput screening and medicinal chemistry. Recent studies highlight its utility in structure-activity relationship (SAR) analyses, where the difluoromethyl group enhances metabolic stability—a key consideration in modern drug design. This aligns with trending topics like AI-driven drug discovery and green chemistry, as researchers seek sustainable methods to optimize such compounds.

From a synthetic perspective, 2-Amino-5-bromo-3-(difluoromethyl)-6-fluoropyridine is synthesized via multi-step halogenation and amination reactions, often employing palladium-catalyzed cross-coupling techniques. These methods are frequently discussed in forums on catalysis and process chemistry, addressing common challenges like regioselectivity and yield optimization. The compound's solubility and stability under various conditions are also hot topics, particularly for formulators working on biocompatible delivery systems.

In agrochemical applications, this pyridine-based compound is explored for its potential as a pesticide intermediate, leveraging its halogenated and fluorinated properties to enhance target specificity. This resonates with current debates on environmental impact and residue management, as the industry shifts toward low-toxicity alternatives. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity, a subject of frequent searches by quality control professionals.

The commercial availability of CAS 1806895-24-8 through specialty chemical suppliers underscores its niche yet growing demand. Procurement discussions often center on batch consistency, scalability, and regulatory compliance—topics highly relevant to contract manufacturing organizations (CMOs). Additionally, its patent landscape is scrutinized by IP experts, given its potential in next-generation therapeutics.

In summary, 2-Amino-5-bromo-3-(difluoromethyl)-6-fluoropyridine exemplifies the intersection of innovative chemistry and practical applications. Its versatility in R&D pipelines and alignment with sustainability goals positions it as a compound of enduring interest. Future research may focus on its crystal engineering properties or integration into nanotechnology platforms, further expanding its scientific footprint.